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Compound of Interest

Compound Name: Rubidium nitrate

Cat. No.: B080625

A Comparative Study of Alkali Metal Nitrate Properties for Researchers, Scientists, and Drug
Development Professionals

This guide provides a comprehensive comparison of the physicochemical properties of alkali
metal nitrates, from lithium nitrate to cesium nitrate. The information is intended for
researchers, scientists, and professionals in drug development who utilize these compounds in
their work. All quantitative data is summarized in comparative tables, and detailed experimental
protocols for key property assessments are provided.

Key Properties of Alkali Metal Nitrates

Alkali metal nitrates are inorganic salts with diverse applications in various scientific fields.
Their properties, such as thermal stability, solubility, and hygroscopicity, exhibit clear trends
down the group, influenced by the increasing ionic radius and decreasing charge density of the
alkali metal cation.

Thermal Stability

The thermal stability of alkali metal nitrates increases down the group. With the exception of
lithium nitrate, they decompose upon heating to form the corresponding metal nitrite and
oxygen gas. Lithium nitrate, due to the small size and high polarizing power of the Li* ion,
decomposes further to lithium oxide, nitrogen dioxide, and oxygen.[1]

Solubility

© 2025 BenchChem. All rights reserved. 1/12 Tech Support


https://www.benchchem.com/product/b080625?utm_src=pdf-interest
https://www.electronics.org/sites/default/files/test_methods_docs/2.3.40.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b080625?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH@ Validation & Comparative

Check Availability & Pricing

The solubility of alkali metal nitrates in water generally increases as you move down the group
from lithium to cesium.[2][3][4] This trend is a result of the interplay between lattice enthalpy
and hydration enthalpy. As the cation size increases, both the lattice enthalpy and hydration
enthalpy decrease. However, the lattice enthalpy decreases more significantly, leading to an
overall increase in solubility.[3][5]

Hygroscopicity

Hygroscopicity, the ability of a substance to attract and hold water molecules from the
surrounding environment, is a notable property of some alkali metal nitrates. Lithium nitrate and
sodium nitrate are known to be hygroscopic, with lithium nitrate being particularly deliquescent.
[6][7][8][9] Potassium nitrate is significantly less hygroscopic.[10] Rubidium nitrate is also
described as a white hygroscopic solid.[9][11][12][13]

Data Presentation

The following tables summarize the key quantitative data for the alkali metal nitrates.

Table 1: General Physicochemical Properties of Alkali Metal Nitrates
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Lithium Sodium Potassium Rubidium Cesium
Property Nitrate Nitrate Nitrate Nitrate Nitrate
(LiNO3) (NaNOs3) (KNO3) (RbNO3) (CsNOs3)
Molar Mass (
68.95 84.99 101.10 147.47 194.91
g/mol)
) ] ] ] Colorless,
White White White White o
) ) ) ) glittering
Appearance crystalline crystalline crystalline crystalline )
) ) ) ) crystalline
solid solid solid solid )
solid
Density
2.38 2.26 2.11 3.11 3.69
(g/cm?)
_ . 310
Melting Point
0 255[14] 308[6][15] 334[16] (decomposes  414[17]
el
- , 600 380 400
Boiling Point
0 (decomposes  (decomposes  (decomposes  578[12] Decomposes
)[14] )I6][15] )[10][16]
Crystal ) Rhombohedr Orthorhombic ) )
Trigonal ) Trigonal Trigonal
Structure al, Trigonal[6] [10]
Space Group  R-3c R-3c Pmcn P31[6][9] P31[18]

Table 2: Solubility of Alkali Metal Nitrates in Water ( g/100 mL)
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Lithium Sodium Potassium Rubidium Cesium
Temperatur . . . . .
°C) Nitrate Nitrate Nitrate Nitrate Nitrate
e o
(LiNO3) (NaNOs3) (KNO3) (RbNO3) (CsNOs3)
0 42.6 73 13.3 20.7 9.16[17]
10 47.5 80.2 20.9 32.5 14.5
44.28 (16°C)
20 52.2[14] 88 31.6 19.9
[9l[12]
25 56 91.6 38.3 65.0[9][12] 23.0
40 67.3 104.9 63.9 85.2 47.2
60 82.8 124.7 110 137.1 83.8
80 102 148 169 208.5 134
100 234[14] 180 246 316.4 196.8[17]

Table 3: Thermal Decomposition of Alkali Metal Nitrates

Compound

Decomposition

Decomposition Products

Temperature (°C)

Lithium Nitrate (LiNOs) ~600 Li2O, NOz, 02[19]
Sodium Nitrate (NaNOs) >380 NaNO2z, O2[6]
Potassium Nitrate (KNOs) ~400 KNO2z, O2[10]
Rubidium Nitrate (RbNOs3) ~310 RbNO2z, O2[11]
Cesium Nitrate (CsNOs) ~414 CsNOz, O2[8]

Experimental Protocols

Detailed methodologies for determining the key properties of alkali metal nitrates are outlined

below.
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Determination of Thermal Stability using
Thermogravimetric Analysis (TGA)

Objective: To determine the decomposition temperature and thermal stability of alkali metal
nitrates.

Apparatus:

Thermogravimetric Analyzer (TGA)

Analytical balance

Sample pans (e.g., alumina, platinum)

Inert gas supply (e.g., Nitrogen, Argon)

Procedure:

Calibrate the TGA instrument for temperature and mass according to the manufacturer's
instructions.

o Accurately weigh 5-10 mg of the dried alkali metal nitrate sample into a tared TGA sample
pan.

e Place the sample pan in the TGA furnace.

e Purge the furnace with an inert gas (e.g., nitrogen) at a constant flow rate (e.g., 20-50
mL/min) to provide an inert atmosphere.

e Heat the sample from ambient temperature to a final temperature (e.g., 800°C) at a constant
heating rate (e.g., 10°C/min).

» Record the mass of the sample as a function of temperature.

e The onset temperature of decomposition is determined from the TGA curve where a
significant mass loss begins. The decomposition temperature can be reported as the
temperature at which a certain percentage of mass loss occurs (e.g., 5% or 10%).
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Determination of Solubility using the Isothermal Shake-
Flask Method

Objective: To determine the solubility of alkali metal nitrates in water at various temperatures.
Apparatus:

o Constant temperature water bath with shaking capability

» Conical flasks with stoppers

¢ Analytical balance

« Filtration apparatus (e.g., syringe filters)

e Volumetric flasks and pipettes

» Analytical instrumentation for concentration determination (e.g., ion chromatography, flame
photometry, or gravimetric analysis after evaporation)

Procedure:
» Prepare a series of conical flasks for each temperature to be tested.
o Add a measured volume of deionized water (e.g., 50 mL) to each flask.

e Add an excess amount of the alkali metal nitrate salt to each flask to ensure that a saturated
solution is formed.

o Stopper the flasks and place them in the constant temperature water bath set to the desired
temperature.

o Shake the flasks for a prolonged period (e.g., 24-48 hours) to ensure equilibrium is reached.

 After equilibration, allow the flasks to stand undisturbed in the water bath for a few hours to
allow the excess solid to settle.
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o Carefully withdraw a known volume of the supernatant solution using a pre-heated or pre-
cooled pipette to the temperature of the bath to avoid precipitation.

« Filter the withdrawn sample immediately using a syringe filter to remove any undissolved
solid.

« Dilute the filtered sample to a known volume in a volumetric flask.

o Determine the concentration of the alkali metal nitrate in the diluted solution using a suitable
analytical technique.

¢ Calculate the solubility in grams of solute per 100 mL of water.

o Repeat the procedure for each desired temperature.

Determination of Hygroscopicity using Dynamic Vapor
Sorption (DVS)

Objective: To quantify the hygroscopic nature of alkali metal nitrates.
Apparatus:

e Dynamic Vapor Sorption (DVS) instrument

» Microbalance

o Controlled humidity and temperature chamber

Procedure:

o Calibrate the DVS instrument according to the manufacturer's instructions.

e Place a small, accurately weighed amount of the alkali metal nitrate sample (typically 5-20
mg) onto the DVS sample pan.

e Initially, dry the sample in the DVS chamber under a stream of dry nitrogen (0% relative
humidity, RH) until a constant mass is achieved.
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e Program the DVS instrument to incrementally increase the relative humidity in a stepwise
manner (e.g., in 10% RH steps from 0% to 90% RH) at a constant temperature (e.g., 25°C).

e At each RH step, the instrument will monitor the mass of the sample until equilibrium is
reached (i.e., the rate of mass change is below a set threshold).

 After reaching the maximum RH, the instrument is programmed to decrease the RH in a
similar stepwise manner back to 0% RH to obtain a desorption isotherm.

e The change in mass at each RH step is recorded, which corresponds to the amount of water
absorbed or desorbed by the sample.

e The results are plotted as the percentage change in mass versus relative humidity, creating a
sorption-desorption isotherm. The degree of hygroscopicity can be classified based on the
amount of water absorbed at a specific RH (e.g., 80% RH).

Mandatory Visualizations

The following diagrams, created using Graphviz (DOT language), illustrate the experimental
workflows and a conceptual representation of the trend in thermal stability.

Sample Preparation TGA Analysis Data Analysis
Weigh 5-10 mg Place sample in Load pan into Purge with Heat at constant Record mass vs. Plot TGA curve Determine onset of
1 of sample TGA pan TGA furnace ™1 “inert gas | rate (e.g., 10°Cimin) > temperature (mass % vs. temp) decomposition >

Click to download full resolution via product page

Caption: Workflow for Determining Thermal Stability using TGA.
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Caption: Workflow for Determining Solubility via Shake-Flask Method.
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Caption: Trend of Increasing Thermal Stability Down the Group.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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